Cas no 1017031-51-4 (1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one)
1017031-51-4 structure
Product Name:1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one
CAS No:1017031-51-4
MF:C8H11BrN2O
MW:231.089740991592
CID:4772001
Update Time:2023-08-17
1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one
- 1-(3-aminopropyl)-5-bromopyridin-2-one
- 1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C8H11BrN2O/c9-7-2-3-8(12)11(6-7)5-1-4-10/h2-3,6H,1,4-5,10H2
- InChI Key: VAGOVTBDYYHJTH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(N(C=1)CCCN)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 235
- XLogP3: 0.2
- Topological Polar Surface Area: 46.3
1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A124361-100mg |
1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A124361-500mg |
1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 500mg |
$ 320.00 | 2022-06-08 | ||
| TRC | A124361-1g |
1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 1g |
$ 500.00 | 2022-06-08 | ||
| Enamine | EN300-43504-0.05g |
1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 0.05g |
$94.0 | 2023-02-10 | ||
| Enamine | EN300-43504-0.1g |
1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 0.1g |
$140.0 | 2023-02-10 | ||
| Enamine | EN300-43504-0.25g |
1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 0.25g |
$200.0 | 2023-02-10 | ||
| Enamine | EN300-43504-0.5g |
1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 0.5g |
$374.0 | 2023-02-10 | ||
| Enamine | EN300-43504-1.0g |
1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 1.0g |
$499.0 | 2023-02-10 | ||
| Enamine | EN300-43504-2.5g |
1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 2.5g |
$978.0 | 2023-02-10 | ||
| Enamine | EN300-43504-5.0g |
1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one |
1017031-51-4 | 5.0g |
$1448.0 | 2023-02-10 |
1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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